N-methyl-N-methylsulfonyl-formamide
Description
“N-Methylformamide” (NMF) is a colorless, nearly odorless, organic compound and secondary amide with the molecular formula CH3NHCHO . It is a liquid at room temperature . NMF is mainly used as a reagent in various organic syntheses with limited applications as a highly polar solvent .
Synthesis Analysis
NMF is typically prepared by allowing methylamine to react with methyl formate . The reaction is as follows: CH3NH2 + HCOOCH3 → CH3NHCHO + CH3OH .
Molecular Structure Analysis
The molecular structure of NMF is described by two principal resonance structures . This description highlights the partial double bond that exists between the carbonyl carbon and nitrogen, which gives rise to a high rotational barrier .
Chemical Reactions Analysis
NMF is mainly used as a reagent in various organic syntheses . It has limited applications as a highly polar solvent .
Physical And Chemical Properties Analysis
NMF has a molar mass of 59.068 g·mol−1 . It appears as a colorless liquid and has a fishy, ammoniacal odor . It has a density of 1.011 g mL−1 , a melting point of −4 °C , and a boiling point of 182.6 °C . It is miscible in water .
Safety and Hazards
properties
CAS RN |
68984-87-2 |
|---|---|
Molecular Formula |
C3H7NO3S |
Molecular Weight |
137.16 g/mol |
IUPAC Name |
N-methyl-N-methylsulfonylformamide |
InChI |
InChI=1S/C3H7NO3S/c1-4(3-5)8(2,6)7/h3H,1-2H3 |
InChI Key |
LMIFNQJRHNSBHO-UHFFFAOYSA-N |
SMILES |
CN(C=O)S(=O)(=O)C |
Canonical SMILES |
CN(C=O)S(=O)(=O)C |
Other CAS RN |
68984-87-2 |
Origin of Product |
United States |
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